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Compound of Interest

Compound Name: 2,6-Deoxyfructosazine-13C4

Cat. No.: B565449

An In-depth Examination of a Promising Pyrazine Derivative in Drug Development

Introduction

2,6-Deoxyfructosazine is a polyhydroxyalkylpyrazine (PHAP), a class of heterocyclic nitrogen-
containing compounds formed from the Maillard reaction or the self-condensation of
aminosugars like D-glucosamine. While research into the specific biological activities of 2,6-
Deoxyfructosazine is still emerging, the broader class of deoxyfructosazines has garnered
interest for its potential therapeutic applications, including immunomodulatory, anti-aging, and
antioxidant effects. This technical guide provides a comprehensive overview of the current
understanding of the biological significance of deoxyfructosazines, with a focus on available
data that may inform the study of the 2,6-isomer. It is important to note that much of the existing
literature either does not differentiate between the 2,5- and 2,6-isomers, referring to them
collectively as Deoxyfructosazine (DOF), or focuses specifically on the 2,5-isomer. Therefore,
while this guide aims to be as specific as possible to 2,6-Deoxyfructosazine, some information
is presented from studies on the undifferentiated compound or the 2,5-isomer to provide a
broader context for its potential biological activities.

Chemical and Physical Properties

2,6-Deoxyfructosazine is a pyrazine derivative with two polyhydroxyalkyl side chains. Its
chemical structure and properties are summarized in the table below.
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Property Value
Chemical Formula C12H20N207
Molecular Weight 304.30 g/mol
CAS Number 36806-15-2
Appearance Crystalline solid
Solubility Soluble in water

Biological Activities and Potential Therapeutic
Applications

The biological activities of deoxyfructosazines are an active area of investigation. The primary
reported effects are in the realms of immunomodulation and anti-aging.

Immunomodulatory Effects

Research has primarily focused on the immunosuppressive properties of the related isomer,
2,5-Deoxyfructosazine. Studies have shown that it can inhibit the production of Interleukin-2
(IL-2) by activated T-cells, suggesting a potential role in managing inflammatory and
autoimmune conditions[1][2]. The mechanism is believed to involve the modulation of signaling
pathways that lead to T-cell activation and proliferation. While direct evidence for 2,6-
Deoxyfructosazine is lacking, its structural similarity to the 2,5-isomer suggests it may possess
similar immunomodulatory capabilities.

Anti-Aging and Antioxidant Properties

A study investigating the anti-aging efficacy of an unspecified isomer of Deoxyfructosazine
(DOF) on normal human dermal fibroblasts (NHDFs) revealed several beneficial effects[3][4].
These findings, while not definitively attributed to the 2,6-isomer, provide a strong rationale for

further investigation.

Effects on Cell Viability and Oxidative Stress:
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The study found that DOF did not exhibit toxicity and had a neutral effect on the viability of
NHDF cells under normal conditions[3][4]. However, it demonstrated significant protective
effects against oxidative stress. Pre-treatment of cells with DOF was shown to mitigate the
damage induced by hydrogen peroxide (H202).

Quantitative Data on Antioxidant and Anti-aging Markers:

The following table summarizes the quantitative data from the aforementioned study on the
effects of Deoxyfructosazine (DOF) on key biomarkers of aging and oxidative stress in NHDF

cells.
. Fold
Biomarker Treatment Group Result
Changel/Percentage
Catalase (CAT) o )
o 5 uM DOF Increased CAT activity  4.12-fold increase
Activity
Malondialdehyde Decreased MDA
5 uM DOF 71.8% decrease
(MDA) Content content
MMP-1 Secretion (in
o Decreased MMP-1
oxidatively stressed 1 uM DOF ) 48% decrease
secretion
cells)
Decreased MMP-1
5 uM DOF 47.1% decrease

secretion

Note: The specific isomer of Deoxyfructosazine was not specified in the original study.

These results suggest that deoxyfructosazines may exert anti-aging effects by enhancing the
endogenous antioxidant capacity of cells and by inhibiting the expression of matrix
metalloproteinase-1 (MMP-1), an enzyme that degrades collagen and contributes to skin aging.

Potential Mechanisms of Action: Signaling
Pathways

The precise signaling pathways modulated by 2,6-Deoxyfructosazine are yet to be fully
elucidated. However, based on the observed biological effects of related compounds, several
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pathways are of significant interest for future research.

Inhibition of T-Cell Activation and IL-2 Production

The inhibition of IL-2 production by 2,5-Deoxyfructosazine suggests an interference with the T-
cell receptor (TCR) signaling cascade. This complex pathway involves multiple downstream
signaling molecules, including NF-kB and MAP kinases, which are critical for the transcription

of the IL-2 gene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Catalytic conversion of chitin-based biomass to nitrogen-containing chemicals - PMC
[pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. mdpi.com [mdpi.com]

4. Anti-inflammatory and analgesic properties of Polyphyllin VI revealed by network
pharmacology and RNA sequencing - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Biological Significance of 2,6-Deoxyfructosazine: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565449#biological-significance-of-2-6-
deoxyfructosazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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